Cas no 2229106-66-3 (2-(4-chlorophenyl)-2-methylpropyl sulfamate)

• Product Name: 2-(4-chlorophenyl)-2-methylpropyl sulfamate
• CAS No: 2229106-66-3
• MF: C₁₀H₁₄ClNO₃S
• MW: 263.741060733795
• CID: 6173127
• PubChem ID: 165883973
• Update Time: 2025-10-29

2-(4-chlorophenyl)-2-methylpropyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-methylpropyl sulfamate
• EN300-2006587
• 2229106-66-3

• Inchi： 1S/C10H14ClNO3S/c1-10(2,7-15-16(12,13)14)8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3,(H2,12,13,14)
• InChI Key： CFWZCQKIBLHWIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)COS(N)(=O)=O

Computed Properties

• Exact Mass: 263.0382922g/mol
• Monoisotopic Mass: 263.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(4-chlorophenyl)-2-methylpropyl sulfamate

Introduction to 2-(4-chlorophenyl)-2-methylpropyl Sulfamate (CAS No. 2229106-66-3)

The compound 2-(4-chlorophenyl)-2-methylpropyl sulfamate, identified by the CAS registry number CAS No. 2229106-66-3, is a significant chemical entity with diverse applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further enhanced our understanding of its structure, reactivity, and functionalization.

Structurally, 2-(4-chlorophenyl)-2-methylpropyl sulfamate consists of a sulfonamide group attached to a branched alkyl chain substituted with a chlorophenyl moiety. This combination of functional groups imparts the compound with interesting physicochemical properties, such as moderate solubility in organic solvents and stability under physiological conditions. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

In recent studies, the compound has been investigated for its role in catalytic processes. For instance, its ability to act as a phase-transfer catalyst has been highlighted in several publications. This property is attributed to the balance between its hydrophilic sulfonamide group and hydrophobic alkyl chain, which facilitates interactions between polar and non-polar phases. Such applications underscore its versatility in chemical synthesis and process optimization.

The synthesis of CAS No. 2229106-66-3 has also been a focal point of recent research. Traditional methods involving nucleophilic substitution reactions have been optimized to improve yield and purity. Moreover, green chemistry approaches, such as the use of microwave-assisted synthesis or solvent-free conditions, have been employed to reduce environmental impact while maintaining high-quality standards.

Beyond its synthetic applications, the compound has shown promise in biological systems. Preclinical studies suggest that it may exhibit moderate inhibitory activity against certain enzymes relevant to metabolic disorders. While further research is needed to validate these findings, they indicate potential avenues for drug discovery.

In terms of safety and handling, 2-(4-chlorophenyl)-2-methylpropyl sulfamate is generally considered stable under normal storage conditions. However, precautions should be taken during synthesis and handling to avoid exposure to strong oxidizing agents or extreme temperatures. Proper personal protective equipment (PPE) is recommended when working with this compound in laboratory settings.

The growing interest in this compound is reflected in its increasing presence in scientific literature and industry reports. Its inclusion in patent filings related to novel therapeutic agents further highlights its potential impact on future innovations.

In conclusion, CAS No. 2229106-66-3, or 2-(4-chlorophenyl)-2-methylpropyl sulfamate, stands as a versatile and intriguing chemical entity with a wide range of applications across multiple disciplines. Ongoing research continues to unlock new insights into its properties and utility, positioning it as a valuable tool for scientists and engineers alike.